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Compound of Interest

Compound Name: 1-Hydroxy-2-butanone

Cat. No.: B1215904

For researchers and professionals in drug development, the proper handling and disposal of
chemical reagents like 1-Hydroxy-2-butanone are paramount to ensuring laboratory safety
and environmental compliance. This guide provides essential, step-by-step information for the
safe disposal of 1-Hydroxy-2-butanone, aligning with standard laboratory safety protocols and
regulatory requirements.

Immediate Safety and Hazard Profile

1-Hydroxy-2-butanone is classified as a flammable liquid and vapor that can cause skin and
serious eye irritation, and may also cause respiratory irritation.[1][2] Adherence to safety
protocols is crucial from the moment of handling to the final disposal.
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Hazard Classification GHS Pictogram

Precautionary Statement
Highlights

Flammable Liquid (Category 3)  Flame

P210: Keep away from heat,
sparks, open flames, and hot
surfaces. No smoking.[1]
P233: Keep container tightly
closed.[1] P240: Ground/bond
container and receiving

equipment.[1]

Skin Irritation (Category 2) Exclamation Mark

P264: Wash skin thoroughly
after handling.[1] P280: Wear
protective gloves/protective
clothing/eye protection/face
protection.[1] P302+P352: IF
ON SKIN: Wash with plenty of

water.[3]

Serious Eye Irritation
(Category 2A)

Exclamation Mark

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][3]

Specific target organ toxicity —
single exposure (Category 3), Exclamation Mark

Respiratory system

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[1] P271: Use only outdoors
or in a well-ventilated area.[1]
P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for
breathing.[3]

Proper Disposal Procedures

The disposal of 1-Hydroxy-2-butanone must be conducted in accordance with all applicable
federal, state, and local environmental regulations.[4] Improper disposal, such as pouring it
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down the drain, can contaminate water supplies and harm aquatic life.[5]
Step 1: Waste ldentification and Segregation
e Treat all unused or contaminated 1-Hydroxy-2-butanone as hazardous waste.[6]

e Do not mix 1-Hydroxy-2-butanone waste with other waste streams unless explicitly
permitted by your institution's hazardous waste management plan.[6] Halogenated and non-
halogenated solvent wastes should typically be kept separate.[6]

Step 2: Containerization and Labeling

o Collect waste 1-Hydroxy-2-butanone in a designated, properly sealed, and chemically
resistant container.[5] The container should be in good condition and compatible with the
chemical.

o Clearly label the waste container with "Hazardous Waste" and the full chemical name, "1-
Hydroxy-2-butanone". Include the approximate concentration and volume.

Step 3: Storage

» Store the waste container in a well-ventilated, cool, and designated hazardous waste
accumulation area.[3][7]

o Keep the container away from sources of ignition such as heat, sparks, and open flames.[7]
e Ensure the storage area is secure and accessible only to authorized personnel.[3]
Step 4: Arrange for Professional Disposal

» Contact your institution's Environmental Health and Safety (EHS) office or a certified
hazardous waste disposal company to arrange for pickup and disposal.[5]

o Provide the waste disposal service with accurate information about the chemical waste.

Accidental Release Measures
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In the event of a spill, immediate and appropriate action is necessary to prevent harm to
personnel and the environment.

e Small Spills:

o

Ensure adequate ventilation and eliminate all ignition sources.[1]

o Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[1]

o Absorb the spill with an inert, non-combustible material such as vermiculite, dry sand, or
earth.

o Collect the absorbed material and place it into a sealed container for disposal as
hazardous waste.[4]

o Large Spills:
o Evacuate the area immediately.
o Contact your institution's emergency response team or EHS office.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 1-
Hydroxy-2-butanone.
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Disposal Workflow for 1-Hydroxy-2-butanone

@e 1-Hydroxy-2-butanone for@

Is the chemical contaminated or waste?

Treat as Hazardous Waste

Segregate from other waste streams

'

Collect in a labeled, sealed, and compatible container

:

Store in a cool, well-ventilated, designated area away from ignition sources

Contact Environmental Health & Safety (EHS) or certified disposal service

End: Proper Disposal

Click to download full resolution via product page
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Caption: A flowchart outlining the procedural steps for the safe disposal of 1-Hydroxy-2-
butanone.

Disclaimer: This information is intended as a general guide. Always consult your institution's
specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) for
complete and detailed instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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